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Compound of Interest

Compound Name: cis-Miyabenol C

Cat. No.: B8261476 Get Quote

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) with detailed

disposal procedures for cis-Miyabenol C is not readily available. The following guidelines are

based on the chemical properties of cis-Miyabenol C as a stilbenoid and a resveratrol trimer,

and adhere to standard laboratory safety practices for phenolic compounds. It is imperative to

consult with your institution's Environmental Health and Safety (EHS) department for

compliance with local, state, and federal regulations.

Cis-Miyabenol C, a resveratrol trimer found in plants like grapes and fennel, is a subject of

interest in various research fields.[1] Proper handling and disposal are crucial for laboratory

safety and environmental protection. This guide provides a procedural, step-by-step approach

to the safe disposal of cis-Miyabenol C waste.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is essential to handle cis-Miyabenol C with care.

Although specific toxicity data is limited, its classification as a phenolic compound necessitates

caution.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile or neoprene), and safety goggles.

Ventilation: Conduct all handling and preparation for disposal of cis-Miyabenol C within a

certified chemical fume hood to prevent the inhalation of any potential aerosols or dust.
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

contact, flush the affected area with copious amounts of water for at least 15 minutes and

seek medical attention.

Quantitative Data for cis-Miyabenol C
The following table summarizes key quantitative data for cis-Miyabenol C, which is pertinent to

its handling and disposal.

Property Value Source

Chemical Formula C42H32O9 [1]

Molar Mass 680.69 g/mol [1]

Water Solubility (est.) 4.759e-005 mg/L @ 25 °C [2]

Physical State
Solid (assumed based on

related compounds)

GHS Classification

Not found; handle as a

hazardous chemical waste as

a precaution.

[2]

Step-by-Step Disposal Protocol for cis-Miyabenol C
Waste
The following protocol is a conservative recommendation for the proper disposal of cis-
Miyabenol C waste generated in a laboratory setting.

Step 1: Waste Segregation and Collection
Proper segregation of chemical waste is fundamental to safe and compliant disposal.

Solid Waste:

Collect all solid cis-Miyabenol C waste, including unused or expired product,

contaminated weighing papers, pipette tips, gloves, and other consumables, in a

designated, leak-proof, and sealable hazardous waste container.[3][4]
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Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Liquid Waste:

Collect solutions containing cis-Miyabenol C in a separate, clearly labeled, and shatter-

proof hazardous waste container.

Crucially, do not dispose of any cis-Miyabenol C solutions down the sanitary sewer.[4]

Segregate halogenated and non-halogenated solvent waste containing cis-Miyabenol C
into separate containers if required by your institution.

Step 2: Container Labeling
Accurate and thorough labeling of waste containers is a critical compliance step.

Immediately upon starting a new waste container, affix a hazardous waste label.

The label must include:

The words "Hazardous Waste".

The full chemical name: "cis-Miyabenol C waste".

The primary hazards (as a precaution, list "Irritant" and "Environmental Hazard").

The accumulation start date (the date the first waste is added).

The name and contact information of the principal investigator or laboratory.

Step 3: Storage of Waste
Proper storage of hazardous waste containers is essential to prevent accidents and ensure

safety.

Keep waste containers securely sealed at all times, except when adding waste.[4]
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Store the containers in a designated, well-ventilated secondary containment area that is

away from ignition sources and incompatible materials.[3][5]

The storage area should be under the control of laboratory personnel.

Step 4: Waste Disposal and Pickup
Once the waste container is full (typically around 90% capacity to prevent spills), ensure it is

securely sealed and properly labeled.

Arrange for a hazardous waste pickup with your institution's EHS department according to

their specific procedures.[4]

Maintain records of all hazardous waste generated and disposed of as required by your

institution.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of cis-Miyabenol
C waste in a laboratory setting.
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Caption: Workflow for the safe disposal of cis-Miyabenol C waste.

By adhering to these conservative, best-practice procedures, laboratory personnel can ensure

the safe handling and compliant disposal of cis-Miyabenol C, minimizing risks to themselves

and the environment. Always prioritize your institution's specific chemical hygiene plan and

hazardous waste management guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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